Cas no 145574-17-0 ((1S,5R)-2,6-diazabicyclo3.2.0heptan-7-one)

• Product Name: (1S,5R)-2,6-diazabicyclo3.2.0heptan-7-one
• CAS No: 145574-17-0
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 3759074
• PubChem ID: 10820492
• Update Time: 2025-10-29

(1S,5R)-2,6-diazabicyclo3.2.0heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazabicyclo[3.2.0]heptan-7-one, (1S)-
• 2,6-Diazabicyclo[3.2.0]heptan-7-one, (1S,5R)-
• (1S,5R)-2,6-diazabicyclo3.2.0heptan-7-one
• 145574-17-0
• DTXSID101259948
• SCHEMBL1687146
• AKOS006354824
• (1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one
• RSHINDBAUNILFQ-DMTCNVIQSA-N

• Inchi： 1S/C5H8N2O/c8-5-4-3(7-5)1-2-6-4/h3-4,6H,1-2H2,(H,7,8)/t3-,4+/m1/s1
• InChI Key： RSHINDBAUNILFQ-DMTCNVIQSA-N
• SMILES： [C@]12([H])[C@]([H])(NC1=O)CCN2

Computed Properties

• Exact Mass: 112.063662883Da
• Monoisotopic Mass: 112.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 41.1Ų

Additional information on (1S,5R)-2,6-diazabicyclo3.2.0heptan-7-one

(1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one and CAS No. 145574-17-0: A Comprehensive Overview of Its Molecular Structure, Pharmacological Properties, and Emerging Research Directions

(1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one is a unique class of heterocyclic compound with a well-defined molecular framework that has garnered significant attention in the field of biomedical research. This compound, designated by the CAS No. 145574-17-0, is characterized by its seven-membered bicyclic ring system containing two nitrogen atoms, which contributes to its distinct chemical and biological properties. Recent studies have highlighted its potential applications in neurological disorders, inflammatory diseases, and metabolic regulation, making it a promising candidate for further exploration in pharmaceutical development.

The molecular structure of (1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one is defined by its 7-oxabicyclo[3.2.0]heptane core, with the nitrogen atoms at positions 2 and 6 creating a rigid, non-planar scaffold. This structural feature is critical for its selective binding affinity to specific biological targets, such as ionotropic glutamate receptors and mitochondrial complex I. The stereochemistry of the compound, particularly the 1S,5R configuration, plays a pivotal role in determining its pharmacological activity and metabolic stability, as demonstrated by recent in vitro and in vivo studies.

Emerging research on CAS No. 145574-17-0 has revealed its potential as a modulator of neuroinflammation. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the activation of NF-κB signaling pathways in microglial cells. This mechanism is particularly relevant in the context of neurodegenerative disorders, where chronic inflammation is a key contributor to disease progression. The compound's ability to reduce pro-inflammatory cytokine production (e.g., TNF-α and IL-6) suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.

Furthermore, (1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one has shown promise in metabolic regulation. A 2024 preclinical study in Cell Metabolism highlighted its role in enhancing mitochondrial bioenergetics by modulating complex I activity. This effect was observed in both in vitro models of type 2 diabetes and in vivo rodent models of obesity. The compound's ability to improve glucose uptake and lipid metabolism suggests potential applications in the management of metabolic syndrome and diabetes mellitus.

Recent advancements in drug delivery systems have further expanded the therapeutic potential of CAS No. 145574-17-0. A 2023 study in Nature Communications explored the use of nanoparticle-based formulations to enhance the bioavailability and targeted delivery of this compound to the central nervous system. This approach addresses the challenge of blood-brain barrier permeability, which has historically limited the efficacy of many neuroactive compounds. The study demonstrated that the compound's pharmacokinetic profile was significantly improved when encapsulated in lipid nanoparticles, leading to enhanced therapeutic outcomes in preclinical models of Parkinson's disease.

From a mechanistic perspective, the 7-oxabicyclo[3.2.0]heptane core of (1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one is believed to interact with specific protein domains through hydrogen bonding and π-stacking interactions. This binding mode is critical for its selectivity towards target proteins, as evidenced by molecular docking studies and computational modeling. These findings have provided valuable insights into the design of structure-based drug discovery strategies for optimizing the compound's potency and specificity.

Despite its promising properties, the development of (1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one as a therapeutic agent faces several challenges. One of the primary concerns is its metabolic stability in vivo, as the compound is susceptible to hydrolytic degradation in the gastrointestinal tract. To address this issue, researchers have explored prodrug strategies and chemical modifications to enhance its oral bioavailability. A 2024 study in Drug Discovery Today reported the successful synthesis of a phosphonate derivative of this compound, which exhibited significantly improved in vivo stability and targeted activity in preclinical trials.

Additionally, the toxicological profile of CAS No. 145574-17-0 remains an area of active investigation. While preliminary studies suggest a favorable safety profile, further long-term toxicity studies are required to assess its chronic effects in humans. A 2023 review in Toxicological Sciences highlighted the need for comprehensive in vivo and in vitro assays to evaluate the compound's genotoxicity, cytotoxicity, and organ-specific effects. These studies are essential for ensuring the safety and efficacy of the compound in clinical applications.

In conclusion, (1S,5R)-2,6-diazabicyclo[3.2.0]heptan-7-one represents a compelling area of research with diverse applications in neuroscience, metabolic disorders, and inflammatory diseases. Its unique molecular structure and pharmacological properties make it a valuable candidate for further exploration in drug development. As research continues to advance, the compound's potential to address unmet medical needs is likely to grow, underscoring the importance of ongoing scientific inquiry and innovative approaches in this field.